Cas no 2098093-64-0 (1-(cyanomethyl)-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(cyanomethyl)-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2098093-64-0
• MF: C₁₁H₈N₄O₂
• MW: 228.20682144165
• CID: 5726357
• PubChem ID: 121213267
• Update Time: 2023-10-27

1-(cyanomethyl)-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2098093-64-0
• 1-(cyanomethyl)-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• F2198-4712
• 1-(cyanomethyl)-3-pyridin-2-ylpyrazole-4-carboxylic acid
• AKOS026723729

• Inchi： 1S/C11H8N4O2/c12-4-6-15-7-8(11(16)17)10(14-15)9-3-1-2-5-13-9/h1-3,5,7H,6H2,(H,16,17)
• InChI Key： QQOZBSCBHHQVBM-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC#N)N=C1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 228.06472551g/mol
• Monoisotopic Mass: 228.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.8Ų